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Compound of Interest

Compound Name: N-[4-(Decyloxy)phenyllacetamide
CAS No.: 55792-68-2
Cat. No.: B15076872

Get Quote

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of 4'-Decyloxyacetanilide, a long-
chain alkoxy-substituted acetanilide. Due to the limited availability of direct experimental data
for this specific molecule, this document leverages established principles of organic chemistry
and data from analogous compounds to present a robust theoretical and practical framework.
This guide details the core physicochemical properties, outlines a detailed protocol for its
synthesis via Williamson ether synthesis, discusses methods for its characterization, and
explores its potential biological context and applications. The information herein is intended to
serve as a foundational resource for researchers interested in the synthesis and evaluation of
novel long-chain aromatic compounds.

Introduction
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Acetanilide and its derivatives have a long history in medicinal chemistry, with many
compounds in this class exhibiting analgesic and antipyretic properties. The introduction of
various substituents onto the phenyl ring can significantly modulate the biological activity,
physicochemical properties, and pharmacokinetic profile of the parent molecule. The addition of
a long lipophilic alkyl chain, such as a decyloxy group, at the 4-position of the acetanilide
scaffold is anticipated to markedly increase the compound's lipophilicity. This modification could
enhance its ability to interact with and traverse biological membranes, potentially leading to
novel pharmacological activities. Long-chain alkoxy-substituted aromatic compounds have
been investigated for a range of applications, including their potential as antimicrobial agents
and their ability to target specific biological pathways. This guide provides the foundational
chemical knowledge for the synthesis and study of 4'-Decyloxyacetanilide.

Core Physicochemical Properties

The fundamental physicochemical properties of 4'-Decyloxyacetanilide have been determined
through theoretical calculations based on its chemical structure.

Property Value Data Type
Chemical Formula C1sH29NO2 Deduced
Molecular Weight 291.43 g/mol Calculated
CAS Number Not Assigned

Note: A specific CAS (Chemical Abstracts Service) number for 4'-Decyloxyacetanilide has not
been found in common chemical databases, suggesting it is a novel or not widely cataloged
compound.

Synthesis of 4'-Decyloxyacetanilide

The most logical and established synthetic route to 4'-Decyloxyacetanilide is the Williamson
ether synthesis. This method involves the reaction of the phenoxide ion of 4'-
hydroxyacetanilide (paracetamol) with a decyl halide.

Synthetic Workflow
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Step 1: Deprotonation

G‘—Hydroxyacetanilide] [ Base (e.g., K2COs, NaH) ]

in polar aprotic solvent (e.g., DMF, Acetone)

Step 2: Nucleophilic Substitution (SN2)

Reaction at elevated tgmperature

G'-Decyloxyacetanilide}

Aqueous workup

Step 3] Workup and Purification

Crude Product

Recrystallization or Chromatography

Gurified 4'-Decy|oxyacetani|idej

Click to download full resolution via product page

Caption: Synthetic workflow for 4'-Decyloxyacetanilide via Williamson ether synthesis.

Detailed Experimental Protocol

Materials:
o 4'-Hydroxyacetanilide (Paracetamol)

e 1-Bromodecane
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o Potassium Carbonate (anhydrous)

o Acetone (anhydrous)

o Deionized Water

o Saturated Sodium Chloride Solution (Brine)

e Anhydrous Magnesium Sulfate

» Ethanol (for recrystallization)

o Hexanes and Ethyl Acetate (for chromatography, if needed)

Procedure:

e Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, add 4'-hydroxyacetanilide (1.51 g, 10 mmol) and anhydrous potassium
carbonate (2.07 g, 15 mmol).

e Solvent Addition: Add 100 mL of anhydrous acetone to the flask.

o Addition of Alkyl Halide: While stirring, add 1-bromodecane (2.43 g, 11 mmol) to the reaction
mixture.

e Reaction: Heat the mixture to reflux and maintain for 24 hours. Monitor the reaction progress
by thin-layer chromatography (TLC).

o Workup: After the reaction is complete, cool the mixture to room temperature and filter to
remove the potassium carbonate. Wash the solid with a small amount of acetone.

» Solvent Removal: Combine the filtrates and evaporate the solvent under reduced pressure
using a rotary evaporator to obtain the crude product.

o Extraction: Dissolve the crude product in 100 mL of ethyl acetate and transfer to a separatory
funnel. Wash the organic layer with 2 x 50 mL of deionized water and 1 x 50 mL of brine.
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» Drying: Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the

solvent to yield the crude 4'-Decyloxyacetanilide.

« Purification: Purify the crude product by recrystallization from ethanol. If necessary, further

purification can be achieved by column chromatography on silica gel using a mixture of

hexanes and ethyl acetate as the eluent.

Characterization and Analytical Methods

Given the absence of experimental data for 4'-Decyloxyacetanilide, the following

characterization data are predicted based on the analysis of analogous 4'-alkoxyacetanilides.

: Predicted)

Technique

Expected Observations

1H NMR

Aromatic protons as two doublets (AA'BB'
system), a singlet for the acetyl methyl protons,
a triplet for the terminal methyl of the decyl
chain, a triplet for the methylene group attached
to the oxygen, and a series of multiplets for the
other methylene protons of the decyl chain. A

broad singlet for the amide N-H proton.

13C NMR

Signals for the aromatic carbons, the carbonyl
carbon of the amide, the methyl carbon of the
acetyl group, and the ten carbons of the

decyloxy chain.

IR Spectroscopy

Characteristic peaks for the N-H stretch (around
3300 cm™1), C=0 stretch of the amide (around
1660 cm~1), C-N stretch, aromatic C-H

stretches, and aliphatic C-H stretches.

Mass Spectrometry

A molecular ion peak corresponding to the

calculated molecular weight (291.43 g/mol ).

Analytical Workflow
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o To cite this document: BenchChem. [An In-depth Technical Guide to 4'-Decyloxyacetanilide:
Synthesis, Characterization, and Potential Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15076872/docs#an-in-depth-technical-
guide-to-4-decyloxyacetanilide-synthesis-characterization-and-potential-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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